Cas no 559-29-5 (Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)-)

• Product Name: Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)-
• CAS No: 559-29-5
• MF: C₅F₁₂O
• MW: 304.033743858337
• CID: 1595910
• PubChem ID: 11403934
• Update Time: 2025-04-21

Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)-
• 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)butane
• (Trifluoromethyl)(nonafluorobutyl) ether
• perfluorobutylmethylether
• SCHEMBL1095200
• 559-29-5
• Trifluoromethyl perfluorobutyl ether
• DTXSID30464878
• PGISRKZDCUNMRX-UHFFFAOYSA-N

• Inchi： 1S/C5F12O/c6-1(7,3(10,11)12)2(8,9)4(13,14)18-5(15,16)17
• InChI Key： PGISRKZDCUNMRX-UHFFFAOYSA-N
• SMILES： FC(C(OC(F)(F)F)(F)F)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 303.9757
• Monoisotopic Mass: 303.9757526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23